3-(4-chlorophenyl)-2-[(3-methylbenzyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one

• Molecular Formula: C23H19ClN2OS2
• Molecular Weight: 439.0 g/mol
• IUPAC Name: 11-(4-chlorophenyl)-10-[(3-methylphenyl)methylsulfanyl]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C23H19ClN2OS2/c1-14-4-2-5-15(12-14)13-28-23-25-21-20(18-6-3-7-19(18)29-21)22(27)26(23)17-10-8-16(24)9-11-17/h2,4-5,8-12H,3,6-7,13H2,1H3
• InChI Key: RTCNUMIZXLNRBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=C(C=C5)Cl

Description

The compound 3-(4-chlorophenyl)-2-[(3-methylbenzyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one belongs to the thieno[2,3-d]pyrimidin-4-one class, characterized by a fused bicyclic core comprising a cyclopentane ring, a thiophene moiety, and a pyrimidine ring. The 3-position is substituted with a 4-chlorophenyl group, while the 2-position bears a 3-methylbenzylsulfanyl chain. This structural framework is associated with diverse biological activities, including antitumor and antimicrobial properties, as observed in related derivatives .

Comparison with Similar Compounds

2-[(2-Chlorobenzyl)sulfanyl] Derivative

• Molecular Formula : C₂₂H₁₆Cl₂N₂OS₂
• Molecular Weight : 459.403 g/mol
• Key Differences: Substitution at the benzylsulfanyl group (2-chloro vs. 3-methyl). This compound has a ChemSpider ID of 1455765 and a predicted density of ~1.5 g/cm³ .

2-[(4-Methylbenzyl)sulfanyl] Derivative

• Molecular Formula : C₂₃H₁₉ClN₂OS₂
• Key Differences : The 4-methylbenzylsulfanyl group introduces steric bulk but lacks halogen atoms, reducing polarity compared to chloro-substituted analogs. This variant (MDL: MFCD03224747) has been synthesized for structural studies but lacks reported bioactivity data .

2-[(2,6-Dichlorobenzyl)sulfanyl] Derivative

• Molecular Formula : C₂₂H₁₅Cl₃N₂OS₂
• Molecular Weight : 518.84 g/mol
• Key Differences: Additional chlorine atoms enhance molecular weight and lipophilicity.

2-[(4-tert-Butylbenzyl)sulfanyl] Derivative

• Molecular Formula : C₂₆H₂₅ClN₂OS₂
• Molecular Weight : 505.06 g/mol
• This compound (CID: 3802908) has a predicted collision cross-section of 53.18 Ų, suggesting moderate membrane permeability .

Analogs with Alternative Substituents

2-(Ethylsulfanyl) Derivative

• Molecular Formula : C₁₇H₁₆ClN₂O₂S₂
• Molecular Weight : 395.91 g/mol
• Key Differences : Replacement of benzylsulfanyl with ethylsulfanyl reduces aromatic interactions. This analog (CAS: 5915-00-4) has been studied for its synthetic accessibility but lacks detailed bioactivity reports .

Dione-Modified Analog

• Molecular Formula : C₁₅H₁₁ClN₂O₂S
• Molecular Weight : 318.78 g/mol
• Key Differences : The dione structure at positions 2 and 4 increases hydrogen-bonding capacity, with a predicted pKa of 11.88, suggesting higher acidity compared to the parent compound .

Antimicrobial Activity

• Derivatives such as 3-(4-nitrophenyl)-2-sulfanyl-6,7,8,9-tetrahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-(5H)-one (yield: 88%, melting point: 223–225°C) exhibit moderate antimicrobial activity against E. coli and S. aureus. The nitro group enhances electrophilicity, which may improve target binding .

Cytotoxicity

• Thieno[2,3-d]pyrimidine derivatives with chloro and methyl substituents (e.g., 2-chloro-N'-(5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-yl)acetohydrazide) demonstrate IC₅₀ values >5 μM in cytotoxicity assays, indicating moderate potency .